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Compound of Interest

Compound Name: 3-Heptenal

Cat. No.: B13603884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Heptenal, an α,β-unsaturated aldehyde, exists as two stereoisomers: (E)-3-Heptenal and

(Z)-3-Heptenal. As a product of lipid peroxidation, it is implicated in cellular signaling pathways

related to oxidative stress. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and detailed experimental protocols for the

synthesis and characterization of 3-Heptenal. It also explores its biological relevance,

particularly its role in activating the Nrf2 signaling pathway. All quantitative data is presented in

structured tables, and key experimental workflows and signaling pathways are visualized using

Graphviz diagrams.

Chemical Structure and Identification
3-Heptenal is a seven-carbon aldehyde with a double bond between the third and fourth

carbon atoms. The geometry of this double bond gives rise to two stereoisomers: the trans

((E)) and cis ((Z)) forms.

Chemical Structure of 3-Heptenal Isomers:
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Propanal

Aldol Adduct
(3-Hydroxy-2-methylheptanal)

Nucleophile

Butanal

Electrophile

Base (e.g., NaOH)

(E)-3-Heptenal

Dehydration (Acid/Heat)

Butyltriphenylphosphonium bromide

Phosphorus Ylide

Strong Base (e.g., n-BuLi)

Oxaphosphetane Intermediate

Propenal (Acrolein)

(Z)-3-Heptenal Triphenylphosphine oxide
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Reactive Oxygen Species (ROS)

Lipid Peroxidation

Polyunsaturated Fatty Acids (PUFAs)

α,β-Unsaturated Aldehydes
(e.g., 3-Heptenal)

Cellular Damage
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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